Cas no 2229003-42-1 (1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2229003-42-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 5937634
• PubChem ID: 165967641
• Update Time: 2025-10-25

1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine
• [1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropyl]methanamine
• EN300-1924023
• 2229003-42-1

• Inchi： 1S/C11H13BrFNO/c1-15-9-5-7(12)4-8(13)10(9)11(6-14)2-3-11/h4-5H,2-3,6,14H2,1H3
• InChI Key： ZOCCIJRYNDWLIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C1(CN)CC1)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 2229003-42-1)

The compound 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 2229003-42-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethanamine moiety attached to a substituted phenyl ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

One of the key features of 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine is its bromo and fluoro substituents, which enhance its reactivity and selectivity in cross-coupling reactions. These functional groups are often sought after in medicinal chemistry for their ability to improve pharmacokinetic properties. The methoxy group further contributes to the compound's stability and solubility, making it a versatile building block for synthetic applications.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in the development of novel therapeutics. The cyclopropylmethanamine scaffold, in particular, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This has led to increased interest in CAS No. 2229003-42-1 as a precursor for inhibitors targeting enzymes and receptors involved in various diseases.

From an industrial perspective, 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine is also relevant in the field of agrochemicals. Its structural motifs are commonly found in pesticides and herbicides, where the fluoro and bromo groups contribute to improved efficacy and environmental stability. As sustainability becomes a focal point in agriculture, researchers are exploring greener synthesis routes for such compounds to minimize ecological impact.

The synthesis of CAS No. 2229003-42-1 typically involves multi-step organic reactions, including halogenation and cyclopropanation. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize yield and reduce reaction times. These innovations align with the growing trend toward automation and efficiency in chemical manufacturing.

Analytical characterization of 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine is crucial for ensuring its purity and quality. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to verify its structure and assess its suitability for further applications. The compound's stability under various conditions is also a subject of ongoing research, particularly for storage and transportation considerations.

Given the rising interest in personalized medicine and targeted therapies, CAS No. 2229003-42-1 holds promise as a key intermediate in the development of next-generation drugs. Its modular structure allows for easy derivatization, enabling researchers to tailor its properties for specific therapeutic needs. This adaptability is particularly valuable in oncology and neurology, where precision is paramount.

In conclusion, 1-(4-bromo-2-fluoro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 2229003-42-1) represents a compelling example of how structural complexity can translate into functional versatility. Its applications span multiple industries, from pharmaceuticals to agrochemicals, and its synthesis and characterization continue to benefit from cutting-edge technologies. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in science and industry.